Cas no 2172584-84-6 (1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride)

• Product Name: 1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride
• CAS No: 2172584-84-6
• MF: C₇H₁₁FN₂O₃S
• MW: 222.237243890762
• CID: 5934791
• PubChem ID: 165868749
• Update Time: 2025-06-13

1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride
• [1-(2-methoxyethyl)-1H-imidazol-2-yl]methanesulfonyl fluoride
• 2172584-84-6
• EN300-1450677

• Inchi： 1S/C7H11FN2O3S/c1-13-5-4-10-3-2-9-7(10)6-14(8,11)12/h2-3H,4-6H2,1H3
• InChI Key： HDEITEOFJQCPJN-UHFFFAOYSA-N
• SMILES： S(CC1=NC=CN1CCOC)(=O)(=O)F

Computed Properties

• Exact Mass: 222.04744155g/mol
• Monoisotopic Mass: 222.04744155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride

Comprehensive Overview of 1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride (CAS No. 2172584-84-6)

1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride (CAS No. 2172584-84-6) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research due to its unique reactivity and potential applications in medicinal chemistry and bioconjugation. This compound belongs to the class of imidazole-based sulfonyl fluorides, which are increasingly recognized for their role in covalent inhibitor design and targeted protein modification. The presence of both the methoxyethyl and imidazole moieties in its structure contributes to its distinct physicochemical properties, making it a valuable tool for researchers exploring click chemistry and activity-based protein profiling (ABPP).

In recent years, the demand for sulfonyl fluoride-containing compounds like 1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride has surged, driven by their compatibility with aqueous environments and selective reactivity with nucleophilic amino acids. This aligns with the growing interest in covalent drug discovery, where researchers seek reversible or irreversible inhibitors for challenging therapeutic targets. The compound's CAS No. 2172584-84-6 serves as a critical identifier in chemical databases, facilitating its procurement for studies involving enzyme inhibition or biomarker discovery.

The structural features of 1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride enable diverse applications. Its imidazole ring provides hydrogen-bonding capabilities, while the methanesulfonyl fluoride group acts as an electrophilic "warhead" for covalent bonding. This duality makes it particularly relevant in proteomics research, where it may be used to tag active sites of enzymes or map protein-ligand interactions. Recent publications highlight similar compounds in the context of COVID-19 research, specifically for probing viral protease activity, though this compound's exact role requires further investigation.

From a synthetic chemistry perspective, CAS No. 2172584-84-6 represents an interesting case study in heterocyclic sulfonyl fluoride synthesis. The 2-methoxyethyl substituent on the imidazole nitrogen enhances solubility in polar solvents, addressing a common challenge in medicinal chemistry optimization. Researchers frequently search for information on its stability under physiological conditions and reactivity with thiols versus other nucleophiles, reflecting practical concerns in assay development.

Quality control of 1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. These protocols are crucial given the compound's potential use in high-throughput screening platforms. Storage recommendations generally suggest anhydrous conditions at controlled temperatures to preserve the reactivity of the sulfonyl fluoride group, a detail frequently queried by laboratory personnel.

Emerging trends in chemical biology have positioned imidazole-containing sulfonyl fluorides as versatile probes for studying post-translational modifications. The electron-rich nature of the imidazole ring in CAS No. 2172584-84-6 may influence its interactions with biological targets differently than phenyl-based analogs, offering new avenues for selective protein labeling. This has sparked discussions in scientific forums about its potential comparative advantages in live-cell imaging applications.

Safety considerations for handling 1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride follow standard laboratory practices for reactive electrophiles, with particular attention to avoiding moisture exposure. While not classified as hazardous under most regulatory frameworks, its material safety data sheet (MSDS) emphasizes proper ventilation and personal protective equipment—a common search topic among first-time users. The compound's hydrolysis products and compatibility with common buffers are additional technical points of interest documented in supplier FAQs.

In the context of green chemistry initiatives, researchers are investigating whether 2172584-84-6 offers advantages over traditional sulfonyl chlorides in terms of atom economy or reaction byproducts. The fluorine-leaving group generates less acidic waste compared to chlorine analogs, aligning with industry priorities for sustainable chemical processes. This environmental angle has become increasingly prominent in literature searches related to fluorinated building blocks.

The commercial availability of 1-(2-methoxyethyl)-1H-imidazol-2-ylmethanesulfonyl fluoride through specialized fine chemical suppliers has expanded its accessibility to academic and industrial researchers. Product listings often highlight its use in kinase inhibitor development and covalent fragment libraries, reflecting current market demands. Pricing and bulk synthesis scalability remain common inquiries, particularly from pharmaceutical R&D teams evaluating it for lead optimization programs.

Future research directions for CAS No. 2172584-84-6 may explore its utility in DNA-encoded library technologies or proteolysis-targeting chimeras (PROTACs), given the pharmaceutical industry's focus on these modalities. Its balanced lipophilicity (predicted by the methoxyethyl side chain) could make it suitable for blood-brain barrier penetration studies—another active area of investigation in CNS drug discovery. Continued method development around this compound will likely address current limitations in aqueous stability and target selectivity, two frequently cited challenges in user feedback.